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Cat. No.: B1213518 Get Quote

An In-depth Technical Guide to the Physical Properties of Acrylic Anhydride

Authored by a Senior Application Scientist
This guide provides a comprehensive examination of the core physical properties of acrylic
anhydride (CAS No: 2051-76-5), focusing on its boiling point and density. Designed for

researchers, chemists, and professionals in drug development and material science, this

document synthesizes technical data with practical, field-proven insights for the safe handling

and effective application of this highly reactive monomer.

Introduction to Acrylic Anhydride: A Reactive
Building Block
Acrylic anhydride (C₆H₆O₃) is the anhydride of acrylic acid.[1] It serves as a valuable reagent

in organic synthesis and polymer chemistry, primarily for the preparation of specialty acrylate

and acrylamide monomers.[2][3] Its bifunctional nature allows it to be used for grafting onto

materials containing hydroxyl and amine groups, enhancing properties like adhesion and

crosslinking in coatings and biomedical materials.[3]

Given its high reactivity and propensity to polymerize, a thorough understanding of its physical

properties is not merely academic; it is a critical prerequisite for its purification, handling, and

application. Inconsistencies in these properties can indicate sample impurity or degradation,

which can have profound impacts on experimental outcomes.
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Core Physical Properties
The fundamental physical characteristics of acrylic anhydride are summarized below. It is

crucial to note that properties such as boiling point are highly dependent on ambient pressure.

Property Value Source(s)

CAS Number 2051-76-5 [4][5][6]

Molecular Formula C₆H₆O₃ [4][5][6]

Molecular Weight 126.11 g/mol [4][5][6]

Appearance
Colorless to pale yellow clear

liquid
[1][2]

Melting Point -20 °C [5]

Flash Point 72 - 86 °C [4][5]

In-Depth Analysis of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid. For a reactive compound like acrylic anhydride, which can undergo

polymerization at elevated temperatures, distillation under reduced pressure (vacuum

distillation) is the standard method for purification. This avoids the high temperature required to

boil the substance at atmospheric pressure.

The literature presents various boiling points measured at different pressures, highlighting this

dependency.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1213518?utm_src=pdf-body
https://www.biosynth.com/p/FA166120/2051-76-5-acrylic-anhydride
https://www.lookchem.com/casno2051-76-5.html
https://www.chemnet.com/cas/en/2051-76-5/Acrylic-anhydride.html
https://www.biosynth.com/p/FA166120/2051-76-5-acrylic-anhydride
https://www.lookchem.com/casno2051-76-5.html
https://www.chemnet.com/cas/en/2051-76-5/Acrylic-anhydride.html
https://www.biosynth.com/p/FA166120/2051-76-5-acrylic-anhydride
https://www.lookchem.com/casno2051-76-5.html
https://www.chemnet.com/cas/en/2051-76-5/Acrylic-anhydride.html
https://cymitquimica.com/cas/2051-76-5/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4325738.htm
https://www.lookchem.com/casno2051-76-5.html
https://www.biosynth.com/p/FA166120/2051-76-5-acrylic-anhydride
https://www.lookchem.com/casno2051-76-5.html
https://www.benchchem.com/product/b1213518?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Boiling Point Pressure Source(s)

203.8 °C
760 mmHg (Atmospheric

Pressure)
[4][6]

97 °C 35 mmHg [7]

85-86 °C 17 mmHg [2][5][8]

58 °C 17 mmHg [9]

67 °C 10 mmHg [10]

Expert Insight: The significant reduction in boiling point under vacuum is the key to preserving

the integrity of the monomer. The atmospheric boiling point of 203.8 °C is high enough to

initiate rapid, potentially uncontrolled, polymerization. Therefore, purification or solvent removal

should always be conducted under reduced pressure. The variation seen at 17 mmHg (85-86

°C vs. 58 °C) may be attributable to differences in measurement apparatus or sample purity. It

is imperative for researchers to empirically determine the boiling point within their own setup.

In-Depth Analysis of Density
Density is a fundamental physical property that relates the mass of a substance to the volume it

occupies. It is an excellent indicator of purity. For acrylic anhydride, reported values show

slight variations, which can be attributed to differences in measurement temperature or the

grade of the material.

Density / Specific Gravity Condition Source(s)

1.065 g/cm³ Not Specified [4][6]

1.08 Specific Gravity (20/20 °C) [10]

1.09 g/cm³ Not Specified [11]

1.094 g/cm³ Not Specified [2][5][8]

Expert Insight: The density values cluster around 1.06 to 1.09 g/cm³. The term "Specific Gravity

(20/20)" indicates the density of the substance at 20 °C relative to the density of water at 20 °C.
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Since the density of water at this temperature is approximately 0.998 g/cm³, a specific gravity of

1.08 corresponds to a density of about 1.078 g/cm³. This precision is important for applications

requiring exact volumetric dispensing. Any significant deviation from these values should

prompt a purity analysis.

Experimental Verification Protocols
The following protocols outline standard laboratory procedures for the empirical determination

of boiling point and density. These steps constitute a self-validating system to ensure the

quality of the reagent before its use in critical applications.

Protocol 1: Boiling Point Determination via Vacuum
Distillation
This method is ideal for verifying the boiling point of acrylic anhydride at a specific reduced

pressure.

Apparatus Setup: Assemble a micro-distillation apparatus consisting of a round-bottom flask,

a Claisen adapter, a thermometer with its bulb positioned just below the side arm leading to

the condenser, a condenser, and a receiving flask. Ensure all glass joints are properly sealed

with vacuum grease.

Sample Preparation: Add a small volume (e.g., 5-10 mL) of acrylic anhydride to the round-

bottom flask along with a magnetic stir bar. Causality: The stir bar ensures smooth boiling

and prevents bumping, which can lead to inaccurate temperature readings.

System Evacuation: Connect the apparatus to a vacuum pump via a cold trap and a

manometer. Slowly and carefully evacuate the system to the desired pressure (e.g., 17

mmHg). Causality: A slow reduction in pressure prevents the sample from boiling too

vigorously and being carried over into the condenser prematurely.

Heating: Begin stirring and gently heat the flask using a heating mantle.

Data Collection: Observe the temperature as the liquid begins to boil and a steady stream of

condensate forms on the thermometer bulb and flows into the condenser. Record the

temperature and the precise pressure from the manometer once they stabilize. This stable

temperature is the boiling point at that pressure.
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Shutdown: Once the measurement is complete, remove the heat source and allow the

system to cool before slowly reintroducing air to the apparatus.

Protocol 2: Density Determination via Pycnometer
A pycnometer (specific gravity bottle) is a flask with a precise, known volume used for

measuring the density of liquids.

Pycnometer Preparation: Clean and thoroughly dry the pycnometer and its stopper. Weigh

the empty, dry pycnometer on an analytical balance (m₁).

Water Calibration: Fill the pycnometer with deionized water of a known temperature (e.g., 20

°C). Insert the stopper, allowing excess water to exit through the capillary. Dry the exterior

and weigh the filled pycnometer (m₂). The mass of the water is (m₂ - m₁). The volume of the

pycnometer is V = (m₂ - m₁) / ρ_water, where ρ_water is the density of water at the

measured temperature.

Sample Measurement: Empty and thoroughly dry the pycnometer. Fill it with acrylic
anhydride, taking care to perform this in a fume hood. Stopper the pycnometer, dry the

exterior, and weigh it (m₃). The mass of the acrylic anhydride is (m₃ - m₁).

Calculation: The density of the acrylic anhydride (ρ_sample) is calculated as: ρ_sample =

(m₃ - m₁) / V.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the physical property verification of a

newly acquired sample of acrylic anhydride.
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Phase 1: Sample Reception & Initial Checks

Phase 2: Physical Property Verification

Phase 3: Data Analysis & Decision

Receive Acrylic
Anhydride Sample

Visual Inspection
(Color, Clarity)

Review Safety Data Sheet
(SDS)

Prepare Sample &
Apparatus

Protocol 1:
Boiling Point Determination

(Vacuum Distillation)

Protocol 2:
Density Determination

(Pycnometer)

Compare Experimental Data
with Literature Values

Decision Point:
Accept or Reject?

Sample Approved
for Application

Within Spec

Sample Rejected
(Requires Purification/Disposal)

Out of Spec

Click to download full resolution via product page

Caption: Workflow for the verification of acrylic anhydride physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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